Cas no 1354381-74-0 ((1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane)
1354381-74-0 structure
Product Name:(1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane
CAS No:1354381-74-0
MF:C6H10FN
MW:115.148705005646
CID:4589595
Update Time:2023-08-10
(1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
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- (1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane
- rel-(1S,4S,5S)-5-Fluoro-2-azabicyclo[2.2.1]heptane
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- Inchi: 1S/C6H10FN/c7-6-2-5-1-4(6)3-8-5/h4-6,8H,1-3H2/t4-,5-,6-/m0/s1
- InChI Key: OAJNJXJCKQKODM-ZLUOBGJFSA-N
- SMILES: F[C@H]1C[C@@H]2C[C@H]1CN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 105
- XLogP3: 0.8
- Topological Polar Surface Area: 12
(1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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